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Compound of Interest

Compound Name: Diclosulam

Cat. No.: B129774

An In-depth Technical Guide to Diclosulam (CAS Number 145701-21-9)
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the scientific data available for
Diclosulam (CAS: 145701-21-9), a triazolopyrimidine sulfonanilide herbicide. It includes
detailed information on its physicochemical properties, mechanism of action, environmental
fate, toxicology, and the analytical methods used for its detection.

Physicochemical Properties

Diclosulam is a white to off-white crystalline powder with low aqueous solubility.[1][2] It is
formulated as a water-dispersible granule for application.[3]
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Property Value Reference

CAS Number 145701-21-9 [1]

Molecular Formula C13H10CI2FNs03S [41[5]

Molecular Weight 406.22 g/mol [41[5]
White to off-white crystalline

Appearance _ [1]
powder/solid

Melting Point 218-221 °C [6]

pKa 4.25 (Predicted) [1]
Slightly soluble in water.

Solubility Slightly soluble in Acetone, [1114]

DMSO, Ethyl Acetate.

Storage Temperature

0-6°C; -20°C

[1]14]

Mechanism of Action

Diclosulam's herbicidal activity stems from its role as an inhibitor of the enzyme acetolactate

synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[1][7][8] This enzyme is

critical for the biosynthesis of branched-chain amino acids—valine, leucine, and isoleucine—in

plants.[7][9]

The inhibition of ALS disrupts protein synthesis, which halts cell division and plant growth,

ultimately leading to the death of susceptible weeds.[7][10] Diclosulam is absorbed by both

the roots and foliage and translocates to the growing points of the plant.[2][8] Crop selectivity,

such as in soybeans, is achieved through rapid metabolic detoxification of the herbicide into

less phytotoxic forms, preventing lethal concentrations from reaching the ALS enzyme.[7][11]
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Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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